potassium 5-cyclobutyl-1,3,4-oxadiazole-2-carboxylate
Description
Potassium 5-cyclobutyl-1,3,4-oxadiazole-2-carboxylate is a chemical compound with the CAS Number: 2613383-69-8 . It has a molecular weight of 206.24 . It is in powder form .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H8N2O3.K/c10-7(11)6-9-8-5(12-6)4-2-1-3-4;/h4H,1-3H2,(H,10,11);/q;+1/p-1 . This indicates the presence of a potassium ion (K) and a 5-cyclobutyl-1,3,4-oxadiazole-2-carboxylate anion in the compound. Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 206.24 .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for potassium 5-cyclobutyl-1,3,4-oxadiazole-2-carboxylate involves the reaction of cyclobutanecarboxylic acid with thionyl chloride to form cyclobutanecarbonyl chloride. This intermediate is then reacted with hydrazine hydrate to form 5-cyclobutyl-1,3,4-oxadiazole-2-carboxylic acid hydrazide, which is subsequently treated with potassium hydroxide to form the final product, potassium 5-cyclobutyl-1,3,4-oxadiazole-2-carboxylate.", "Starting Materials": [ "Cyclobutanecarboxylic acid", "Thionyl chloride", "Hydrazine hydrate", "Potassium hydroxide" ], "Reaction": [ "Cyclobutanecarboxylic acid is reacted with thionyl chloride to form cyclobutanecarbonyl chloride.", "Cyclobutanecarbonyl chloride is then reacted with hydrazine hydrate to form 5-cyclobutyl-1,3,4-oxadiazole-2-carboxylic acid hydrazide.", "5-cyclobutyl-1,3,4-oxadiazole-2-carboxylic acid hydrazide is treated with potassium hydroxide to form potassium 5-cyclobutyl-1,3,4-oxadiazole-2-carboxylate." ] } | |
CAS No. |
2613383-69-8 |
Molecular Formula |
C7H7KN2O3 |
Molecular Weight |
206.2 |
Purity |
95 |
Origin of Product |
United States |
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